Cas no 1146951-57-6 (4-BROMO-1H-PYRAZOLE-3-CARBOXAMIDE)

• Product Name: 4-BROMO-1H-PYRAZOLE-3-CARBOXAMIDE
• CAS No: 1146951-57-6
• MF: C₄H₄BrN₃O
• MW: 189.998059272766
• MDL: MFCD19443368
• CID: 3160480
• PubChem ID: 23533434
• Update Time: 2025-04-21

4-BROMO-1H-PYRAZOLE-3-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-1H-PYRAZOLE-3-CARBOXAMIDE
• SCHEMBL2385331
• DB-205649
• 4-bromo-1H-pyrazole-5-carboxamide
• DB-021034
• 1H-pyrazole-5-carboxamide, 4-bromo-
• DTXSID80634786
• ALBB-013426
• BCP23487
• OVJPKNPBZYQCTR-UHFFFAOYSA-N
• MFCD19443368
• 4-bromo-2H-pyrazole-3-carboxamide
• J-514549
• DS-1045
• CS-0006063
• SY269170
• 932-65-0
• FS-3131
• 1146951-57-6
• AKOS005174132
• AKOS015834370

• MDL： MFCD19443368
• Inchi： 1S/C4H4BrN3O/c5-2-1-7-8-3(2)4(6)9/h1H,(H2,6,9)(H,7,8)
• InChI Key： OVJPKNPBZYQCTR-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1C(N)=O

Computed Properties

• Exact Mass: 188.95377g/mol
• Monoisotopic Mass: 188.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.981±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 220 ºC
• Solubility: Slightly soluble (2.9 g/l) (25 º C),